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Compound of Interest

Compound Name: 1,4-Disilabutane

cat. No.: B3137281

Technical Support Center: 1,4-Disilabutane

This guide provides comprehensive information on the stability and safe handling of 1,4-
disilabutane for researchers, scientists, and drug development professionals.

Frequently Asked Questions (FAQSs)

Q1: What is 1,4-disilabutane and what are its primary identifiers?

Al: 1,4-Disilabutane is an organohydridosilane chemical intermediate with the chemical
formula C2H10Si2.[1] It is also known as 1,2-ethanediylbis(silane) or disilylethane.[1][2] Its key
identifiers are:

e CAS Number: 4364-07-2[3][4][5]
» Molecular Weight: 90.27 g/mol [3][6]

Q2: What are the main hazards associated with 1,4-disilabutane?

A2: 1,4-Disilabutane is a highly flammable liquid and vapor that can form explosive mixtures
with air.[1] Vapors have been reported to ignite spontaneously upon contact with air.[1][2] It is
also classified as a serious eye irritant and may cause skin and respiratory tract irritation.[1]

Q3: How should 1,4-disilabutane be stored?

A3: It must be stored in a tightly sealed container under a dry, inert atmosphere (e.g., nitrogen
or argon).[1] The storage area should be cool, well-ventilated, and away from heat, sparks, and
open flames.[1][7]
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Q4: What materials are incompatible with 1,4-disilabutane?

A4: 1,4-Disilabutane is incompatible with several substances, including:

Acids[1]

Alcohols[1]

Oxidizing agents[1]

Water (reacts)[1]

Platinum and Lewis acids (can generate flammable hydrogen gas)[1]

Q5: What personal protective equipment (PPE) is required when handling this compound?
A5: The recommended personal protective equipment includes:

o Hand Protection: Neoprene or nitrile rubber gloves.[1]

» Eye Protection: Chemical goggles. Contact lenses should not be worn.[1]

o Skin and Body Protection: Wear suitable protective clothing.[1]

o Respiratory Protection: A NIOSH-certified organic vapor (black cartridge) respirator is
recommended where inhalation exposure may occur.[1]

Troubleshooting Guide

Problem 1: A "cracking" or "popping" sound is heard from the vacuum pump during solvent
removal.

o Cause: This sound can be associated with the ignition of 1,4-disilabutane vapors that have
been subjected to static discharge or heat within the pump.[1][2] Vapors are known to be
pyrophoric or spontaneously ignite.[1][2]

e Solution:

o

Immediately and safely shut down the vacuum source.

[¢]

Ensure the system is under an inert atmosphere before taking any further action.

[¢]

To prevent this, use a cold trap (e.g., liquid nitrogen or dry ice/acetone) between your
apparatus and the vacuum pump to condense volatile silane vapors.

[¢]

Ensure all equipment is properly grounded to prevent static discharge.[1]
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Problem 2: The compound appears to have decomposed or is yielding unexpected products in
a reaction.

o Cause: 1,4-Disilabutane is highly sensitive to moisture and air.[1][3] Contamination from
these sources can lead to hydrolysis and the formation of siloxanes or other byproducts. It is
stable only in sealed containers under a dry, inert atmosphere.[1]

e Solution:

[e]

Review your experimental setup to ensure all glassware was rigorously dried (e.g., oven-
dried at >125°C) and cooled under an inert atmosphere.[8]

[e]

Use established air-free techniques, such as a Schlenk line or a glovebox, for all
manipulations.[9][10]

[e]

Ensure that all solvents and reagents used are anhydrous and deoxygenated.

o

Verify the integrity of the inert atmosphere in your storage container.
Problem 3: The material turns cloudy or forms a precipitate upon storage.

o Cause: This is a strong indication of contamination, most likely from a leak in the storage
container that allowed moisture or air to enter. The compound reacts with water.[1]

e Solution:

o The contaminated material should be considered compromised and may not be suitable
for further use.

o Safely quench and dispose of the material according to your institution's guidelines.

o Inspect the storage container, including the cap and septum, for any signs of damage or
poor sealing before storing fresh material. The Sure/Seal™ packaging system is an
example of a robust storage solution.[11]

Data Presentation

Table 1: Physical and Chemical Properties of 1,4-Disilabutane
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Property Value Reference(s)
Molecular Formula C2H10Si2 [1]
Molecular Weight 90.27 g/mol [3][6]
Physical State Liquid [1]
Appearance Clear to straw liquid [2][12]
Boiling Point 45-46 °C [2][3][13]
Density 0.697 g/cm?3 [11[3]
Refractive Index 1.4141 [31[13]
Flash Point -31 °C (-24 °F) [3][13]
Solubility Reacts with water [1]

Table 2: Safety and Hazard Information
Hazard Classification Description Reference(s)

GHS Pictograms

GHSO02 (Flame), GHS07

(Exclamation Mark)

[1]

Signal Word

Danger

[1]

Hazard Statements

H225: Highly flammable liquid

and vapor.

[1]

H319: Causes serious eye

irritation.

[1]

Fire Hazard

Vapors may ignite

spontaneously in air.

[1](2]

Explosion Hazard

May form flammable/explosive

vapor-air mixture.

[1]

Experimental Protocols
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Protocol 1: Safe Handling and Transfer of 1,4-Disilabutane using Syringe Technique

This protocol assumes the use of a Sure/Seal™ type bottle or a vessel sealed with a septum.
All operations should be performed in a well-ventilated fume hood.

1. Preparation of Glassware:

o Ensure all glassware (syringes, needles, reaction flasks) is oven-dried (e.g., 125°C
overnight) and cooled under a stream of dry inert gas (nitrogen or argon).[8]

o Assemble the reaction apparatus while hot and flush with inert gas.[8]

» Use a bubbler to maintain a slight positive pressure of inert gas throughout the procedure.[8]

2. Syringe Preparation:

e Dry the syringe and needle in an oven.

¢ Flush the cooled syringe and needle assembly with dry inert gas at least 10 times to remove
residual air and moisture.[11]

o To test for leaks, fill the syringe halfway with inert gas, insert the needle tip into a rubber
stopper, and apply gentle pressure to the plunger. The plunger should not move.[8]

3. Transfer Procedure:

o Ensure the source bottle of 1,4-disilabutane is at ambient temperature.

e Puncture the septum of the source bottle with the needle of the prepared syringe.

 Introduce an equivalent volume of inert gas from the syringe into the bottle to equalize
pressure.

o Carefully draw the desired volume of liquid into the syringe.

e Withdraw the needle from the source bottle.

* Immediately insert the needle through the septum of the reaction flask.

o Slowly dispense the liquid into the reaction flask.

4. Post-Transfer and Cleanup:

» Remove the needle from the reaction flask.

o Immediately rinse the syringe and needle by drawing up and expelling a dry, inert solvent
(e.g., anhydrous hexane or toluene) multiple times in the fume hood.

e Then, carefully draw a quenching agent (e.g., isopropanol) into the syringe to react with any
residual silane, followed by water and a final detergent wash.
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Mandatory Visualization

1. Preparation
(Oven-dry glassware, assemble hot,
flush with N2/Ar)

Proceed when
ystem is inert

2. Syringe Purge
(Flush with N2/Ar >10 times,
leak test)

:

3. Puncture Septum
(Insert needle into source bottle)

4. Transfer Liquid
(Equilibrate pressure, draw liquid)

5. Dispense
(Inject into reaction flask)

After transfer
is complete

6. Cleanup & Quench
(Rinse with dry solvent,
then isopropanol/water)

End of Procedure
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Caption: Workflow for the safe transfer of 1,4-disilabutane.

Issue:
Unexpected Reaction Outcome
or Compound Degradation

Was the reaction performed
using air-free techniques
(Schlenk/glovebox)?

Root Cause: Were all solvents/reagents
Air/Moisture Contamination certified anhydrous and
(Hydrolysis) degassed?

Solution:

Root Cause:
Contaminants in reagents

Was the reaction temperature
controlled and appropriate?

Use rigorously dried glassware
and inert atmosphere techniques.

Solution: Problem likely due to
other reaction parameters.

Review literature.

Root Cause:
Thermal Decomposition

Purify/dry solvents and reagents
before use. Use fresh materials.

Solution:

Maintain recommended reaction
temperature. Avoid local heating.

Click to download full resolution via product page
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Caption: Troubleshooting logic for unexpected reaction results.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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